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Compound of Interest

Compound Name: Y12196

Cat. No.: B13902968

Application Notes and Protocols for Y12196

For Researchers, Scientists, and Drug Development Professionals

Introduction

Y12196 is a novel succinate dehydrogenase inhibitor (SDHI) demonstrating potent and specific
fungicidal activity against Fusarium graminearum, a major agricultural pathogen.[1][2] As a
member of the SDHI class of fungicides, Y12196 targets Complex Il (succinate
dehydrogenase) of the mitochondrial electron transport chain. This inhibition disrupts the
tricarboxylic acid (TCA) cycle and cellular respiration, leading to a significant reduction in ATP
production and ultimately, fungal cell death. These application notes provide detailed protocols
for the preparation of Y12196 solutions for laboratory experiments and methodologies for key
in vitro assays.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Y12196 is essential for accurate
and reproducible experimental results.
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Property Value

Molecular Formula C18H13Cl2F2N302
Molecular Weight 412.22 g/mol

CAS Number 1671025-91-4
Appearance White to off-white powder

Storage and Stability

Proper storage of Y12196 is critical to maintain its chemical integrity and biological activity.

Form Storage Temperature Stability
Powder -20°C 3 years
In Solvent -80°C 1 year

Solution Preparation

The following protocols detail the preparation of stock and working solutions of Y12196 for both
in vitro and in vivo laboratory experiments. It is recommended to use anhydrous grade solvents

to ensure optimal dissolution.

Data Presentation: Solubility
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Reported
Solvent . . Notes
Solubility/Concentration

A mother liquor concentration
of 40 mg/mL in DMSO has

Dimethyl Sulfoxide (DMSO) ~40 mg/mL o
been suggested for in vivo
formulations.[1]

Not a primary recommended

Ethanol Data not available solvent based on available
information.

Y12196 is not expected to be

Water Insoluble

soluble in aqueous solutions.

Experimental Protocols: Solution Preparation

1. Preparation of a 40 mg/mL Stock Solution in DMSO (for in vitro and in vivo use)

Materials:

Y12196 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Protocol:

» Aseptically weigh the desired amount of Y12196 powder in a sterile microcentrifuge tube or
vial. For example, to prepare 1 mL of a 40 mg/mL stock solution, weigh 40 mg of Y12196.

e Add the calculated volume of anhydrous DMSO to the Y12196 powder. In this example, add
1 mL of DMSO.
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Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10 minutes.
Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -80°C for long-term storage.[1]
. Preparation of Working Solutions for In Vitro Assays

Working solutions for in vitro assays are typically prepared by diluting the high-concentration
stock solution in the appropriate cell culture medium. To minimize solvent toxicity, the final
concentration of DMSO in the culture medium should be kept low, typically below 0.5%.

3. Preparation of an In Vivo Formulation (Example for 10 mg/kg dosage)

This protocol is based on a formulation calculator and provides a clear, injectable solution.[1]
Materials:

40 mg/mL Y12196 in DMSO stock solution

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile Saline, Phosphate-Buffered Saline (PBS), or ddH20

Sterile tubes

Protocol:

o To prepare a 2 mg/mL working solution, start with the 40 mg/mL stock solution in DMSO.

« In a sterile tube, combine the following in the specified order, ensuring the solution is mixed
well and clear after each addition:
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[e]

50 pL of 40 mg/mL Y12196 in DMSO

o

300 pL of PEG300

[¢]

50 L of Tween 80

[¢]

600 pL of Saline/PBS/ddH20

e This will result in a final volume of 1 mL with a Y12196 concentration of 2 mg/mL. The final
solvent composition will be 5% DMSO, 30% PEG300, 5% Tween 80, and 60% aqueous
solution.

Mechanism of Action and Signaling Pathway

Y12196 functions by inhibiting succinate dehydrogenase (SDH), a key enzyme complex in the
mitochondrial electron transport chain and the tricarboxylic acid (TCA) cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Y12196 solution preparation for laboratory
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13902968#y12196-solution-preparation-for-
laboratory-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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